molecular formula C5H5F3O3 B179582 5,5,5-Trifluoro-2-oxopentanoic acid CAS No. 118311-18-5

5,5,5-Trifluoro-2-oxopentanoic acid

Cat. No. B179582
CAS RN: 118311-18-5
M. Wt: 170.09 g/mol
InChI Key: QEYYZUYXOGLKSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,5,5-Trifluoro-2-oxopentanoic acid is a chemical compound with the molecular formula C5H5F3O3 . It is also known by its other name, Pentanoic acid, 5,5,5-trifluoro-2-oxo .


Synthesis Analysis

The synthesis of 5,5,5-Trifluoro-2-oxopentanoic acid involves a reaction with D-glucose, D,L-alanine, and pyridoxal phosphate in a potassium phosphate buffer at pH 7.5 . The reaction is carried out at 30°C .


Molecular Structure Analysis

The molecular structure of 5,5,5-Trifluoro-2-oxopentanoic acid consists of 5 carbon atoms, 5 hydrogen atoms, 3 fluorine atoms, and 3 oxygen atoms . The molecular weight of the compound is 170.09 .


Chemical Reactions Analysis

In a chemical reaction, 5,5,5-Trifluoro-2-oxopentanoic acid can react with sodium hydroxide, D-glucose, and ammonium chloride in water . The reaction is facilitated by the R-transaminase enzyme .


Physical And Chemical Properties Analysis

The physical and chemical properties of 5,5,5-Trifluoro-2-oxopentanoic acid include a molecular weight of 170.09 . The compound has a boiling point, but the exact temperature is not specified .

Scientific Research Applications

Safety And Hazards

5,5,5-Trifluoro-2-oxopentanoic acid is intended for research and development use only. It is not recommended for medicinal, household, or other uses . The safety data sheet (SDS) for the compound provides more detailed information about its safety and hazards .

properties

IUPAC Name

5,5,5-trifluoro-2-oxopentanoic acid
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H5F3O3/c6-5(7,8)2-1-3(9)4(10)11/h1-2H2,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QEYYZUYXOGLKSR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(CC(F)(F)F)C(=O)C(=O)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H5F3O3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00558399
Record name 5,5,5-Trifluoro-2-oxopentanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00558399
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

170.09 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5,5,5-Trifluoro-2-oxopentanoic acid

CAS RN

118311-18-5
Record name 5,5,5-Trifluoro-2-oxopentanoic acid
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00558399
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Synthesis routes and methods

Procedure details

Ethyl 4,4,4-trifluorobutyrate (1 g, 5.88 mmol) and diethyl oxalate (3.87 g, 26.5 mmol) was dissolved in ethanol. Sodium ethoxide (21% in ethanol, 2.09 g) was added to the solution, and the reaction mixture stirred for 0.5 hrs. Solvent was distilled, and the residue extracted with EtOAc/water. The organic layers were collected and dried over sodium sulfate. After filtration, solvent was removed to give a clear liquid. MS (ESI): m/z 269.1 (M−1). The liquid was then dissolved in 3N HCl (20 mL), and the reaction mixture refluxed for 4 hrs. After cooling down, the reaction mixture was extracted with EtOAc. The organic layers were collected and dried over sodium sulfate. After filtration, solvent was removed, and the residue used directly in the next step. MS (ESI): m/z 169.7 (M−1).
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
3.87 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
2.09 g
Type
reactant
Reaction Step Two
Name
Quantity
20 mL
Type
solvent
Reaction Step Three

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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